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Compound of Interest

Compound Name: Phalloidin, Coumarin Labeled

Cat. No.: B12042992

Get Quote

Core Spectral Specifications
The term "Coumarin Phalloidin" typically refers to phalloidin conjugated with the fluorophore 7-

diethylamino-3-(4-isothiocyanotophenyl)-4-methylcoumarin (CPITC).[1][2] Unlike generic blue

dyes (like DAPI or AMCA), this specific conjugate exhibits a bathochromic shift (red-shift) in its

absorption profile, optimizing it for specific UV/violet excitation lines.
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Property Wavelength (λ) Notes

Absorption Maximum (λ_abs) 387 nm Primary excitation peak.

Emission Maximum (λ_em) 470 nm
Peak fluorescence in the blue-

green region.

Stokes Shift 83 nm

Large shift reduces self-

quenching and improves

signal-to-noise ratio.

Molar Extinction Coefficient ~23,000 - 30,000 cm⁻¹M⁻¹

Moderate brightness; requires

sensitive detection or high

numerical aperture (NA)

objectives.

Filter Set Compatibility
Optimal: A custom or tunable filter set centered at 387 nm excitation yields maximal signal.

Standard UV (DAPI) Filters: Compatible but suboptimal. Most DAPI filters excite at 350–360

nm. While Coumarin Phalloidin will fluoresce under these conditions due to the shoulder of

its absorption curve, the signal will be 30–50% weaker than peak excitation.

Confocal Lasers: 405 nm diode lasers are often too far red-shifted for optimal excitation

(exciting the tail of the absorption), resulting in dim signal. A 375 nm or 355 nm laser line is

preferred.

Mechanism of Action
Phalloidin is a bicyclic heptapeptide toxin isolated from the death cap mushroom (Amanita

phalloides).

Target Specificity: It binds selectively to F-actin (filamentous actin) at the interface between

three actin subunits. It does not bind monomeric G-actin.

Stabilization: The binding lowers the critical concentration for actin polymerization, effectively

"locking" actin monomers into the filament and preventing depolymerization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12042992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stoichiometry: Phalloidin binds F-actin in a 1:1 stoichiometry (one phalloidin molecule per

actin subunit), allowing for quantitative imaging of actin density.

Diagram: Actin-Phalloidin Interaction Logic
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Caption: Phalloidin binds specifically to polymerized F-actin, stabilizing the filament structure

and preventing subunit dissociation.

Validated Experimental Protocol
This protocol is designed for adherent cells grown on glass coverslips.[3] It minimizes

background fluorescence (a common issue with coumarin derivatives) and preserves

cytoskeletal integrity.

Reagents
Fixative: 4% Paraformaldehyde (PFA) in PBS (pH 7.4), pre-warmed to 37°C.

Permeabilization Buffer: 0.1% to 0.5% Triton X-100 in PBS.

Blocking Buffer: 1% BSA in PBS.

Staining Solution: Coumarin Phalloidin (50–100 nM final concentration) in PBS.

Step-by-Step Workflow
Cell Preparation: Grow cells to 60–70% confluency. Do not overgrow, as actin stress fibers

can become disordered in dense cultures.
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Fixation (Critical):

Aspirate media and immediately add warm (37°C) 4% PFA.

Why Warm? Cold fixative can cause rapid depolymerization of dynamic actin filaments

before crosslinking occurs.

Incubate for 10–15 minutes at room temperature.

Washing: Wash 3 × 5 minutes with PBS.

Permeabilization:

Incubate with 0.1% Triton X-100 in PBS for 5–10 minutes.

Note: For thicker tissue sections, increase Triton to 0.5% and time to 30 mins.

Blocking (Optional but Recommended):

Incubate with 1% BSA in PBS for 20 minutes to reduce non-specific coumarin binding to

cytosolic proteins.

Staining:

Dilute the Coumarin Phalloidin stock (typically dissolved in methanol or DMSO) into PBS.

Working Concentration: 50–100 nM (approx. 1:40 to 1:200 dilution depending on stock).

Add to cells and incubate for 20–40 minutes at room temperature in the dark.

Warning: Coumarins are prone to photobleaching; keep light exposure minimal.

Mounting:

Wash 3 × 5 minutes with PBS.

Mount using an antifade mounting medium (e.g., ProLong Diamond or Fluoromount-G).
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Diagram: Staining Workflow
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Caption: Optimized workflow for F-actin visualization. Note the requirement for warm fixation to

preserve cytoskeletal fidelity.

Troubleshooting & Optimization
Signal-to-Noise Ratio
Coumarin derivatives have lower quantum yields compared to modern dyes like Alexa Fluor

488.

Issue: Weak signal.
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Solution: Ensure your emission filter collects the 460–500 nm range. Narrow bandpass filters

centered at 450 nm (common for DAPI) may cut off 50% of the coumarin emission (peak 470

nm).

Photostability
Coumarin is moderately photolabile.

Solution: Use "Antifade" mounting media immediately. Avoid searching for focal planes using

the coumarin channel; focus using a more stable channel (e.g., GFP/RFP) or Phase

Contrast, then switch to the UV/Blue channel for capture.

Methanol Compatibility
Phalloidin binding is generally robust, but methanol fixation (instead of PFA) destroys the native

conformation of F-actin in some cell types.

Rule: Always use Aldehyde fixation (PFA/Formalin) for actin. Avoid ice-cold methanol fixation

unless strictly necessary for a co-stain target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12042992?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/2458368/
https://pubmed.ncbi.nlm.nih.gov/2458368/
https://journals.biologists.com/jcs/article/89/1/21/60054/Coumarin-phalloidin-A-new-actin-probe-permitting
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001777_Phalloidins_UG.pdf
https://www.medchemexpress.com/dyereagents/coumarin.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/130/704/p1951pis.pdf
https://www.benchchem.com/product/b12042992/docs#technical-guide-coumarin-phalloidin-spectral-properties-application
https://www.benchchem.com/product/b12042992/docs#technical-guide-coumarin-phalloidin-spectral-properties-application
https://www.benchchem.com/product/b12042992/docs#technical-guide-coumarin-phalloidin-spectral-properties-application
https://www.benchchem.com/product/b12042992/docs#technical-guide-coumarin-phalloidin-spectral-properties-application
https://www.benchchem.com/product/b12042992?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12042992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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